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Compound of Interest

Compound Name: Fmoc-Asn(Mtt)-OPfp

CAS No.: 200259-55-8

Cat. No.: B613559 Get Quote

Reagent Focus: Fmoc-Asn(Mtt)-OPfp (Fmoc-Asparagine(4-methyltrityl)-pentafluorophenyl

ester) Application: Solid-Phase Peptide Synthesis (SPPS) requiring high purity and orthogonal

side-chain protection.

Introduction: Why This Reagent?
Fmoc-Asn(Mtt)-OPfp is a specialized, high-performance reagent designed to solve two

specific problems in peptide synthesis simultaneously:

Prevention of Dehydration (The Asn Problem): Standard carbodiimide activation (DIC/DCC)

of Asparagine (Asn) often causes the side-chain amide (

) to dehydrate into a nitrile (

), forming

-cyanoalanine. By using the OPfp pre-activated ester, you bypass the formation of the highly
reactive O-acylisourea intermediate responsible for this side reaction.

Orthogonal Functionalization (The Mtt Advantage): The Mtt (4-methyltrityl) group is hyper-

acid-labile. Unlike standard Trityl (Trt) protection, Mtt can be removed with mild acid (1%

TFA) while leaving the peptide on the resin and other protecting groups (Boc, tBu, Pbf)

intact. This allows for selective side-chain modification (e.g., cyclization, dye labeling).
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Section 1: Solubility & Reagent Preparation
The Challenge: The combination of the bulky Fmoc group, the hydrophobic Mtt group, and the

pentafluorophenyl ring makes this molecule extremely hydrophobic. Poor solubility is the

primary cause of "failed" couplings before the reaction even begins.

FAQ: Dissolution Protocols
Q: My Fmoc-Asn(Mtt)-OPfp is cloudy in pure DMF. Can I heat it? A:Proceed with caution.

While mild heating (30-35°C) can help, excessive heat promotes racemization, even with OPfp

esters.

Optimization: Do not use pure DMF. We recommend a solvent mixture of NMP (N-methyl-2-

pyrrolidone) and DCM (Dichloromethane).

Protocol: Dissolve the reagent in a minimal amount of DCM first (to break crystal lattice),

then dilute with NMP.

Ratio: 1:4 (DCM:NMP).

Q: Can I use DMSO to improve solubility? A:Avoid if possible. DMSO is an oxidizer and can

cause methionine oxidation if Met is present in your sequence. Furthermore, DMSO is
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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